Cas no 1515977-87-3 (5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile)

• Product Name: 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile
• CAS No: 1515977-87-3
• MF: C₁₁H₅F₃IN₃
• MW: 363.077184438705
• CID: 6193063
• PubChem ID: 81548515
• Update Time: 2025-07-22

5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile
• 1515977-87-3
• EN300-15569256
• 5-(4-iodopyrazol-1-yl)-2-(trifluoromethyl)benzonitrile
• AKOS020127195

• Inchi： 1S/C11H5F3IN3/c12-11(13,14)10-2-1-9(3-7(10)4-16)18-6-8(15)5-17-18/h1-3,5-6H
• InChI Key： VDZPJHKYNLPQJY-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1C=CC(C(F)(F)F)=C(C#N)C=1

Computed Properties

• Exact Mass: 362.94803g/mol
• Monoisotopic Mass: 362.94803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile

Introduction to 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1515977-87-3)

5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1515977-87-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) and a trifluoromethyl (-CF₃) substituent, which are known to enhance the lipophilicity and metabolic stability of molecules. Additionally, the incorporation of a pyrazole moiety at the 4-position of the benzene ring introduces further complexity and functionality, making it a promising candidate for drug discovery.

The pyrazole scaffold is particularly noteworthy in medicinal chemistry, as it is a heterocyclic compound that has been extensively studied for its diverse pharmacological properties. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The presence of an iodo substituent at the 4-position of the pyrazole ring in this compound adds another layer of interest, as halogenated pyrazoles have been shown to improve binding affinity and selectivity in target proteins.

The trifluoromethyl group is another critical feature of this compound, contributing to its pharmacokinetic profile by increasing metabolic stability and reducing susceptibility to oxidative degradation. This modification is particularly valuable in drug development, as it can enhance the bioavailability and duration of action of therapeutic agents. The combination of these structural elements—pyrazole, iodo substituent, and trifluoromethyl group—makes 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile a versatile molecule with potential applications in various therapeutic areas.

In recent years, there has been growing interest in developing novel small-molecule inhibitors for kinases and other enzyme targets relevant to cancer therapy. The pyrazole scaffold has been particularly effective in this context, with several pyrazole-based inhibitors entering clinical trials for the treatment of solid tumors and hematological malignancies. The iodo substituent in this compound may facilitate interactions with specific amino acid residues in kinase domains, improving binding affinity and inhibitory activity. Preliminary computational studies suggest that this molecule could serve as a lead compound for further optimization toward potent kinase inhibitors.

Additionally, the benzonitrile moiety has been explored for its potential role in modulating biological pathways associated with inflammation and immune response. Some benzonitrile derivatives have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile, including the trifluoromethyl group and iodo substituent, may enhance its ability to interact with these enzymes or other relevant targets.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired pyrazole-benzonitrile framework. These methods allow for precise control over regioselectivity and functional group compatibility, ensuring high yields and purity of the final product. Such synthetic accessibility makes 5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile an attractive starting point for further chemical modifications and drug development efforts.

The potential applications of this compound extend beyond oncology. The pyrazole scaffold has also been investigated for its antimicrobial properties, with several derivatives exhibiting activity against resistant bacterial strains. The iodo substituent may contribute to enhanced binding interactions with bacterial enzymes or cell wall components, providing a mechanism for antibacterial action. Furthermore, the trifluoromethyl group can improve pharmacokinetic properties, making this compound a candidate for antibiotic development.

In conclusion,5-(4-iodo-1H-pyrazol-1-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1515977-87-3) is a structurally complex and functionally rich molecule with significant potential in pharmaceutical research. Its unique combination of a pyrazole moiety, iodo substituent, and trifluoromethyl group positions it as a valuable tool for developing novel therapeutics targeting cancer, inflammation, and infection. Ongoing studies are expected to further elucidate its biological activities and explore its suitability for clinical applications.